Cas no 60246-54-0 ([(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid)
60246-54-0 structure
Product Name:[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
CAS No:60246-54-0
MF:C13H16O3S2
MW:284.394341468811
CID:2834687
PubChem ID:71374213
Update Time:2025-04-21
[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- 60246-54-0
- DTXSID80797007
- [(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
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- Inchi: 1S/C13H16O3S2/c1-2-3-8-16-11-6-4-10(5-7-11)13(17)18-9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)
- InChI Key: BKXQGSJSYSCZEC-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C(C1C=CC(=CC=1)OCCCC)=S
Computed Properties
- Exact Mass: 284.05408672Da
- Monoisotopic Mass: 284.05408672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 104Ų
[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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